Cas no 1798542-84-3 (N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide)

• Product Name: N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide
• CAS No: 1798542-84-3
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5407039
• Update Time: 2025-10-28

N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide

• Inchi： 1S/C12H13NO2S/c1-9(6-10-2-4-15-7-10)13-12(14)11-3-5-16-8-11/h2-5,7-9H,6H2,1H3,(H,13,14)
• InChI Key： FIKHIPPAYZYGRO-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC(C)CC1C=COC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide

N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide: A Comprehensive Overview

The compound CAS No. 1798542-84-3, also known as N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a furan moiety through an amide linkage. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, while the furan group adds additional functionality and reactivity to the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the development of novel materials for optoelectronic devices. The combination of thiophene and furan groups in this molecule creates a conjugated system that exhibits interesting electronic properties, making it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, the amide functional group introduces hydrogen bonding capabilities, which can be exploited in the design of self-assembling materials and drug delivery systems.

In terms of synthesis, several methods have been reported to construct this compound. One common approach involves the coupling reaction between thiophene carboxylic acid and an appropriate amine derivative. The use of catalytic agents such as palladium complexes has been shown to enhance the efficiency of these reactions. Another method employs nucleophilic aromatic substitution, where the thiophene ring acts as an electrophilic site for attack by the amine group. These synthetic strategies not only demonstrate the versatility of this molecule but also pave the way for further modifications to tailor its properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the thiophene and furan rings significantly influences its electronic properties. These findings are particularly relevant for applications in nonlinear optics and photovoltaics, where molecular conjugation plays a critical role in determining performance metrics such as absorption spectra and charge transport properties.

Beyond its material science applications, this compound has also shown promise in pharmacological research. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals. Furthermore, its structural similarity to certain bioactive molecules has led researchers to investigate its potential as a lead compound for drug development. However, more extensive studies are required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, N-[1-(furan-3-yl)propan-2-yl]thiophene-3-carboxamide represents a versatile platform for exploring new frontiers in organic chemistry and materials science. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for addressing challenges in energy conversion, electronics, and medicine. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.